Cas no 1090363-92-0 (N-(1-cyanocyclopentyl)-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide
• CAS No: 1090363-92-0
• MF: C₁₁H₁₅N₃OS₂
• MW: 269.386299371719
• CID: 5770646
• PubChem ID: 9454437
• Update Time: 2025-08-03

N-(1-cyanocyclopentyl)-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide
• AKOS033696552
• 1090363-92-0
• Z19631517
• EN300-26684529

• Inchi： 1S/C11H15N3OS2/c12-8-11(3-1-2-4-11)14-9(15)7-17-10-13-5-6-16-10/h1-7H2,(H,14,15)
• InChI Key： ATRYJDOOTNUYNP-UHFFFAOYSA-N
• SMILES： S(C1=NCCS1)CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 269.06565446g/mol
• Monoisotopic Mass: 269.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 116Ų

Additional information on N-(1-cyanocyclopentyl)-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide

N-(1-Cyanocyclopentyl)-2-(4,5-Dihydro-1,3-Thiazol-2-Ylsulfanyl)Acetamide: A Comprehensive Overview

The compound with CAS No 1090363-92-0, known as N-(1-cyanocyclopentyl)-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring substituted with a cyano group and a thiazole ring with a sulfanyl group. The molecule's structure and properties make it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents. Researchers have focused on its ability to interact with specific biological targets, such as enzymes and receptors, which could make it effective in treating diseases like cancer and neurodegenerative disorders. The thiazole moiety in the molecule is particularly interesting due to its known anti-inflammatory and antioxidant properties.

The synthesis of N-(1-cyanocyclopentyl)-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide involves a multi-step process that includes the formation of the thiazole ring and subsequent coupling reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, making it more accessible for further research.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents like dichloromethane and acetonitrile. Its solubility profile is advantageous for formulation purposes in pharmaceutical applications.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of this compound with biological systems. These studies have provided valuable insights into its pharmacokinetics and bioavailability, which are critical factors in drug development.

Moreover, the compound has shown potential as a building block for constructing more complex molecular architectures. Its versatility in undergoing various chemical transformations makes it an attractive starting material for synthesizing novel compounds with enhanced biological activities.

In conclusion, N-(1-cyanocyclopentyl)-2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetamide represents a significant advancement in organic chemistry. Its unique structure, coupled with promising biological properties, positions it as a key player in future research and development efforts across multiple disciplines.